N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-[4-(1H-benzimidazol-2-yl)phenyl]butanamide
• InChI: InChI=1S/C23H21N3O3S/c27-22(11-6-16-30(28,29)19-7-2-1-3-8-19)24-18-14-12-17(13-15-18)23-25-20-9-4-5-10-21(20)26-23/h1-5,7-10,12-15H,6,11,16H2,(H,24,27)(H,25,26)
• InChI Key: JXAVSBZIIONIIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(phenylsulfonyl)butanamide, also known as BIBX1382, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Electrophysiological Activity

N-substituted imidazolylbenzamides, including compounds similar to N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(phenylsulfonyl)butanamide, have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds exhibit potency in in vitro assays, with some showing electrophysiological activity comparable to known selective class III agents. This suggests potential applications in cardiac arrhythmia treatment (Morgan et al., 1990).

Farnesyltransferase Inhibition

Continuing structure-activity studies have led to the discovery of farnesyltransferase (FT) inhibitors, demonstrating potent preclinical antitumor activity. These studies have identified compounds with low-nanomolar FT inhibitory concentration, highlighting their potential in cancer therapy. The optimal structural features include a 3(R)-phenylmethyl group, a hydrophilic cyano group, and a sulfonyl group with various substituents, achieving maximal in vivo activity in specific cancer models (Hunt et al., 2000).

Solar Cell Application

An ionic liquid, N-butyl-N'-(4-pyridylheptyl)imidazolium bis(trifluoromethane)sulfonimide (BuPyIm-TFSI), has been used as a dual-functional additive to enhance the electrical properties of the hole-transporting material (HTM) in perovskite solar cells. This application demonstrates the potential of similar compounds in improving solar cell efficiency by increasing HTM conductivity and reducing dark current (Zhang et al., 2014).

Corrosion Inhibition

Benzimidazole derivatives, including compounds structurally related to this compound, have been studied for their corrosion inhibiting properties on mild steel in HCl solution. These studies have shown that such compounds exhibit significant anticorrosion capacity, reaching high inhibition performance at specific concentrations. The findings indicate potential applications in protecting metals against corrosion in acidic environments (Chaouiki et al., 2020).